Cas no 5616-63-7 (4-(1,2-Dithiolan-3-yl)butanoic acid)

• Product Name: 4-(1,2-Dithiolan-3-yl)butanoic acid
• CAS No: 5616-63-7
• MF: C₇H₁₂O₂S₂
• MW: 192.298979759216
• CID: 349610
• PubChem ID: 20608098
• Update Time: 2025-04-19

4-(1,2-Dithiolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-butanoic acid
• 4-(dithiolan-3-yl)butanoic acid
• DTXSID30609060
• AT18213
• SCHEMBL2058414
• 5616-63-7
• starbld0037632
• 4-(1,2-dithiolan-3-yl)butanoic acid
• AKOS015997912
• 4-(1,2-Dithiolan-3-yl)butanoic acid

• Inchi： 1S/C7H12O2S2/c8-7(9)3-1-2-6-4-5-10-11-6/h6H,1-5H2,(H,8,9)
• InChI Key： BZRQFBXKSVNNDE-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCC(=O)O

Computed Properties

• Exact Mass: 192.02796
• Monoisotopic Mass: 192.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids